Cas no 2680822-04-0 (4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo1,5-apyridine-3-carboxylic acid)

• Product name: 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo1,5-apyridine-3-carboxylic acid
• CAS No: 2680822-04-0
• MF: C₁₀H₅F₄N₃O₃
• MW: 291.15861582756
• CID: 5636056
• PubChem ID: 165921665

4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo1,5-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680822-04-0
• EN300-28288244
• 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo1,5-apyridine-3-carboxylic acid

• Inchi： 1S/C10H5F4N3O3/c11-6-5(16-9(20)10(12,13)14)1-2-17-7(6)4(3-15-17)8(18)19/h1-3H,(H,16,20)(H,18,19)
• InChI Key： WMIIMKWHAKTMAG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN2C1=C(C(=O)O)C=N2)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 291.02670368g/mol
• Monoisotopic Mass: 291.02670368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.7Ų

Additional information on 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo1,5-apyridine-3-carboxylic acid

Comprehensive Guide to 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2680822-04-0)

4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2680822-04-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyrazolopyridine derivative exhibits unique chemical properties due to its trifluoroacetamido and carboxylic acid functional groups, making it a valuable intermediate in drug discovery and material science applications.

The molecular structure of 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid features a pyrazolo[1,5-a]pyridine core, which is a privileged scaffold in medicinal chemistry. The presence of both fluoro and trifluoroacetamido substituents enhances its metabolic stability and binding affinity to biological targets, while the carboxylic acid group provides opportunities for further derivatization through esterification or amide formation.

Recent studies highlight the growing importance of fluorinated heterocycles like 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid in addressing current challenges in drug development. Researchers are particularly interested in how the trifluoroacetamido moiety influences the compound's pharmacokinetic properties, potentially improving oral bioavailability compared to non-fluorinated analogs.

In synthetic chemistry, CAS 2680822-04-0 serves as a versatile building block for constructing more complex molecules. The pyrazolo[1,5-a]pyridine scaffold can participate in various cross-coupling reactions, while the carboxylic acid functionality enables conjugation to other molecular fragments. This dual reactivity makes the compound particularly valuable for parallel synthesis and combinatorial chemistry approaches.

The pharmaceutical industry has shown increasing interest in 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid as a potential precursor for kinase inhibitors. Several research groups are investigating its incorporation into molecules targeting protein kinases involved in cancer and inflammatory diseases. The fluorine atoms in the structure may enhance binding to ATP pockets of kinases through unique polar interactions.

From a materials science perspective, derivatives of CAS 2680822-04-0 have demonstrated interesting photophysical properties. The pyrazolo[1,5-a]pyridine core, when properly functionalized, can exhibit fluorescence with potential applications in organic light-emitting diodes (OLEDs) or as molecular probes. The trifluoroacetamido group may influence the electronic properties of these materials.

Recent patent literature reveals growing commercial interest in 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid and its derivatives. Several pharmaceutical companies have filed patents covering synthetic methods and therapeutic applications of related compounds, indicating the potential market value of this chemical scaffold.

For researchers working with CAS 2680822-04-0, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, the fluorinated pyrazolopyridine should be stored under inert atmosphere at low temperatures to prevent decomposition. Analytical characterization typically involves HPLC, NMR (particularly ¹⁹F NMR for the fluorine atoms), and mass spectrometry.

The synthesis of 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid generally involves multi-step procedures starting from commercially available pyridine derivatives. Key steps often include fluorination reactions, cyclization to form the pyrazolo[1,5-a]pyridine core, and introduction of the trifluoroacetamido group. Recent advances in flow chemistry have improved the efficiency of some of these transformations.

In the context of green chemistry, researchers are developing more sustainable routes to fluorinated heterocycles like CAS 2680822-04-0. This includes catalytic fluorination methods and atom-economical approaches to introduce the trifluoroacetamido functionality, addressing growing concerns about the environmental impact of fluorochemical production.

The analytical data for 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid typically shows characteristic signals in ¹H NMR (δ 8-9 ppm for aromatic protons), ¹³C NMR (distinct peaks for carbonyl carbons), and ¹⁹F NMR (multiplets for different fluorine environments). These spectral features are valuable for quality control and structural confirmation.

Looking forward, the demand for fluorinated pyrazolopyridine derivatives like CAS 2680822-04-0 is expected to grow, particularly in pharmaceutical applications. The unique combination of a pyrazolo[1,5-a]pyridine core with multiple fluorine substituents offers opportunities to develop compounds with improved pharmacological profiles compared to existing drugs.

For purchasers and researchers seeking 4-fluoro-5-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyridine-3-carboxylic acid, it's important to verify the purity and authenticity of the material. Reputable suppliers should provide comprehensive analytical data, including HPLC chromatograms and NMR spectra, to ensure the quality of this specialized fluorinated building block.

The price and availability of CAS 2680822-04-0 may vary depending on market demand and production scale. As interest in fluorinated heterocyclic compounds continues to rise across multiple industries, the commercial significance of this particular pyrazolopyridine derivative is likely to increase in coming years.